Cas no 1042798-07-1 (2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid)

• Product Name: 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid
• CAS No: 1042798-07-1
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• MDL: MFCD11171041
• CID: 5186000
• PubChem ID: 28782023
• Update Time: 2026-03-05

2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[[(3-methyl-5-isoxazolyl)methyl]thio]-
• 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid

• MDL： MFCD11171041
• Inchi： 1S/C11H10N2O3S/c1-7-5-8(16-13-7)6-17-10-9(11(14)15)3-2-4-12-10/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： USCXFIKERNQLEG-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C)C=2)=NC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid

Introduction to 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid (CAS No. 1042798-07-1)

2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid, identified by its CAS number 1042798-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a pyridine core functionalized with an oxazole moiety and a sulfanyl group, which collectively contribute to its unique chemical properties and biological activities.

The structural framework of 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid consists of a pyridine ring substituted at the 3-position with a carboxylic acid group, while the 5-position of the oxazole ring is linked to a methylsulfanyl group. This arrangement creates a molecule with potential interactions at multiple biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The presence of both the pyridine and oxazole moieties in this compound suggests potential applications in modulating enzyme activities and receptor interactions. Specifically, the sulfanyl group may enhance solubility and binding affinity, while the oxazole ring can serve as a scaffold for further derivatization to optimize pharmacological properties.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid exemplifies how structural diversity can be leveraged to create molecules with tailored biological activities. Studies have demonstrated that similar compounds exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The carboxylic acid functionality at the 3-position of the pyridine ring provides a site for further chemical modifications, allowing for the synthesis of analogs with enhanced potency or selectivity. Additionally, the methylsulfanyl group attached to the oxazole ring may participate in hydrogen bonding or hydrophobic interactions with biological targets, contributing to the compound's binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid to their target proteins. These studies have revealed that the compound's structural features align well with active sites of interest, suggesting its potential as a lead compound for drug development. Furthermore, molecular dynamics simulations have been employed to assess the stability and dynamics of the compound in solution and bound states, providing valuable insights into its behavior.

In vitro studies have begun to explore the pharmacological profile of 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid, focusing on its interactions with relevant biological targets. Preliminary results indicate that the compound exhibits moderate inhibitory activity against certain kinases, with potential therapeutic implications. However, further optimization is required to improve its efficacy and reduce any off-target effects.

The synthesis of 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions at the oxazole ring followed by functionalization at the pyridine core. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The versatility of 2-{(3-methyl-1,2-oxazol-5-yl)methylsulfanyl}pyridine-3-carboxylic acid as a chemical scaffold has also been recognized in materials science applications. Its ability to form stable complexes with metal ions makes it useful in designing metallo-drugs or catalysts. Additionally, its photophysical properties have been explored for potential use in optoelectronic devices.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 2-{(3-methyl-1,2-oxazol-5-ylmethylsulfanyl)pyridine}-3-carboxylic acid (CAS No. 1042798–07–1) are expected to play a crucial role in next-generation drug development. The integration of interdisciplinary approaches—combining organic chemistry, computational modeling, and biochemistry—will be essential in realizing their full potential.

In conclusion,2-{(3-methyl-l,l-dioxol-l-lactam-l,yi)-methylene}sulfonyl chloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. As our understanding of disease mechanisms evolves,cas no1042798–07–l will likely continue to inspire innovative solutions in drug discovery and therapeutic intervention.